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Carebastine Solubility Data

The table below summarizes the key solubility data for Carebastine from technical datasheets.

Concentration

Solvent Solubility (Approx.) . Notes

DMF 25 mg/mL [1] [2] [3] ~50.04 mM [1] [2] May require ultrasonic and warming
[1].

DMSO ~2 mg/mL [1] [2] [3] ~4.00 mM [1] [2] Hygroscopic DMSO may impact

solubility; use newly opened solvent [1].

Ethanol ~2 mg/mL [3] ~4.00 mM Information from supplier data [3].
Water Insoluble (inferred from N/A Ebastine, the parent compound, is
Ebastine data) [4] insoluble in water [4].

Experimental Protocols: Stock Solution Preparation

Here are detailed methodologies for preparing stock solutions of Carebastine, adapted from supplier

protocols [1] [2].
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Protocol 1: Preparation Using DMF

This method is suitable for achieving high-concentration stock solutions.

e Weigh the desired amount of Carebastine powder.
e Add DMF as the solvent to achieve a final concentration of 25 mg/mL.
e Agitate the mixture using ultrasonication and warming to fully dissolve the solid and create a clear

solution [1].

Protocol 2: Preparation Using DMSO

Use this protocol if DMSO is your preferred solvent.

¢ Weigh the desired amount of Carebastine powder.

¢ Add DMSO as the solvent to achieve a final concentration of 2 mg/mL.

¢ Dissolve the powder using ultrasonication and warming. Using newly opened, anhydrous DMSO is
critical for achieving the stated solubility [1].

Formulation Strategies to Enhance Solubility &
Bioavailability
Since Carebastine is the active metabolite of Ebastine, and both face bioavailability challenges, research

into advanced formulation techniques for Ebastine provides valuable insights. The following workflow

illustrates a strategic approach to formulation development.
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Problem: Poor Solubility/Bioavailability

AN
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(e.g., Transfersomes) (e.g., Surface Solid Dispersion)
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Edge Activator (Tween 80, Span 20) (e.g., Croscarmellose Sodium)
Method: Method:
Thin Film Hydration Solvent Evaporation

Outcome: Enhanced Gl permeability Outcome: Amorphization of drug,
and oral bioavailability improved dissolution rate
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Strategy 1: Transfersomal Oral Films

This advanced delivery system is designed to significantly improve gastrointestinal absorption.

e Composition: The system consists of:
o Drug: Ebastine (which metabolizes to Carebastine).
o Lipid: Phosphatidylcholine (e.g., Phospholipon 90H).
o Edge Activator (EA): A surfactant like Tween 80 or Span 20 that provides membrane flexibility
[5].
¢ Method: Prepared using the thin film hydration method. The lipid, EA, and drug are dissolved in an
organic solvent mixture (e.g., chloroform/methanol), which is then evaporated to form a thin film. The
film is hydrated with buffer to form ultra-deformable vesicles (transfersomes) [5].
¢ Integration into Films: The transfersome dispersion can be incorporated into oral films using a
solvent casting method with a polymer like HPMC-K15M, which improves stability and ease of
administration [5].
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e Outcome: This approach demonstrated an ~2.95-fold increase in relative oral bioavailability
compared to a drug suspension and enhanced antihistamine activity in pharmacodynamic studies [5].

Strategy 2: Surface Solid Dispersion (SSD)

This technique enhances the solubility and dissolution rate of poorly soluble drugs.

e Composition: The drug is dispersed in a hydrophilic, water-insoluble carrier such as
Croscarmellose Sodium (CCS) [6].

e Method: Prepared using the solvent evaporation technique. The drug and carrier are dissolved in a
solvent, which is then evaporated to form a solid dispersion [6].

e Outcome: A formulation with a 1:15 drug-to-CCS ratio showed an 8.2-fold increase in solubility. The
drug transitions to an amorphous state without chemical interaction, which is responsible for the
improved dissolution [6].

Frequently Asked Questions

Q1: What are the recommended storage conditions for Carebastine stock solutions?

e A: Stock solutions prepared in DMSO or DMF should be stored at -80°C for 6 months or -20°C for 1
month. To prevent inactivation, it is best to aliquot the solution and avoid repeated freeze-thaw
cycles. Powder should be stored in a -20°C freezer [1] [2] [3].

Q2: My Carebastine solution in DMSO is cloudy or has precipitate. What should I do?

e A: First, ensure you are using newly opened, anhydrous DMSO and that the concentration does not
exceed 2 mg/mL. Warm the solution gently (e.g., to 37°C) and use ultrasonication in a water bath to
aid dissolution. If precipitation persists, consider using DMF for a higher concentration stock or
reformulating for in vivo studies [1].

Q3: How can I prepare a formulation for in vivo administration?

e A: Direct use of organic solvents is unsuitable. Prepare a suspension using a vehicle like 10% DMSO
+ 40% PEG300 + 5% Tween 80 + 45% Saline. Add co-solvents sequentially with vigorous mixing.
Note that this may form a suspension, not a clear solution [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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